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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of Lavendustin C in dimethyl sulfoxide (DMSO). Lavendustin C is a potent

tyrosine kinase inhibitor with significant applications in cell signaling research and drug

discovery.[1][2] Accurate preparation of stock solutions is critical for ensuring experimental

reproducibility and obtaining reliable data. This guide outlines the necessary materials, step-by-

step procedures, and crucial storage conditions to maintain the integrity and activity of

Lavendustin C.

Introduction to Lavendustin C
Lavendustin C is a chemical compound known for its inhibitory effects on a range of protein

kinases.[3] It is a derivative of a natural product isolated from Streptomyces griseolavendus.

Primarily, it is a potent inhibitor of the epidermal growth factor (EGF) receptor-associated

tyrosine kinase.[2] Additionally, it exhibits inhibitory activity against Ca2+/calmodulin-dependent

kinase II (CaMK II) and the proto-oncogene tyrosine-protein kinase Src (pp60c-src(+)).[3] This

broad-spectrum inhibitory profile makes Lavendustin C a valuable tool for studying signal

transduction pathways and for screening potential therapeutic agents.
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A thorough understanding of the physicochemical properties of Lavendustin C is essential for

its proper handling and use in experimental settings.

Property Value Source

Molecular Weight 275.26 g/mol [3][4]

Molecular Formula C₁₄H₁₃NO₅ [4][5]

CAS Number 125697-93-0 [3]

Appearance
Off-white to light yellow or

yellow to brown powder/solid
[3][6]

Solubility in DMSO
30 mg/mL to 100 mg/mL (may

require sonication)
[1][3]

Experimental Protocol: Preparation of a 10 mM
Lavendustin C Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Lavendustin C in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various assays.

Materials and Equipment
Lavendustin C powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Step-by-Step Procedure
Equilibration: Allow the vial of Lavendustin C powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or vial on an analytical balance. Carefully

weigh out the desired amount of Lavendustin C powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 2.75 mg of Lavendustin C.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 275.26 g/mol = 2.75 mg

Dissolution: Add the appropriate volume of DMSO to the weighed Lavendustin C powder. For

the example above, add 1 mL of DMSO.

Mixing: Cap the tube or vial securely and vortex thoroughly until the powder is completely

dissolved. Visual inspection should confirm the absence of any particulate matter. For

concentrations approaching the higher end of the solubility limit (e.g., 100 mg/mL),

sonication may be necessary to achieve complete dissolution.[3]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in microcentrifuge tubes.

Labeling: Clearly label each aliquot with the name of the compound, concentration, solvent,

and date of preparation.

Storage and Stability
Proper storage is critical to maintain the biological activity of the Lavendustin C stock solution.
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Storage Condition Duration

-20°C Up to 1 month

-80°C Up to 6 months

It is advised to prepare fresh solutions for long-term studies to ensure optimal activity. Before

use, allow the frozen aliquots to thaw completely at room temperature and ensure that the

solution is free of any precipitate.[5]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways inhibited by Lavendustin C and the

general workflow for preparing and using the stock solution.
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Caption: Inhibition of key signaling pathways by Lavendustin C.
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Caption: Workflow for preparing and using Lavendustin C stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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